Cas no 2228877-30-1 (methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate)
methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate
- 2228877-30-1
- EN300-1746544
-
- Inchi: 1S/C11H18N2O2/c1-7-6-9(8(2)13-7)10(12)4-5-11(14)15-3/h6,10,13H,4-5,12H2,1-3H3
- InChI Key: OAQFBAFYERRCAX-UHFFFAOYSA-N
- SMILES: O(C)C(CCC(C1C=C(C)NC=1C)N)=O
Computed Properties
- Exact Mass: 210.136827821g/mol
- Monoisotopic Mass: 210.136827821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 68.1Ų
methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1746544-0.05g |
methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate |
2228877-30-1 | 0.05g |
$1188.0 | 2023-09-20 | ||
| Enamine | EN300-1746544-0.1g |
methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate |
2228877-30-1 | 0.1g |
$1244.0 | 2023-09-20 | ||
| Enamine | EN300-1746544-0.25g |
methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate |
2228877-30-1 | 0.25g |
$1300.0 | 2023-09-20 | ||
| Enamine | EN300-1746544-0.5g |
methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate |
2228877-30-1 | 0.5g |
$1357.0 | 2023-09-20 | ||
| Enamine | EN300-1746544-1.0g |
methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate |
2228877-30-1 | 1g |
$1414.0 | 2023-06-03 | ||
| Enamine | EN300-1746544-2.5g |
methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate |
2228877-30-1 | 2.5g |
$2771.0 | 2023-09-20 | ||
| Enamine | EN300-1746544-5.0g |
methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate |
2228877-30-1 | 5g |
$4102.0 | 2023-06-03 | ||
| Enamine | EN300-1746544-10.0g |
methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate |
2228877-30-1 | 10g |
$6082.0 | 2023-06-03 | ||
| Enamine | EN300-1746544-1g |
methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate |
2228877-30-1 | 1g |
$1414.0 | 2023-09-20 | ||
| Enamine | EN300-1746544-5g |
methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate |
2228877-30-1 | 5g |
$4102.0 | 2023-09-20 |
methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
Additional information on methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate
Methyl 4-Amino-4-(2,5-Dimethyl-1H-pyrrol-3-yl)butanoate: An Overview of a Promising Compound (CAS No. 2228877-30-1)
Methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate (CAS No. 2228877-30-1) is a unique compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of amino acid derivatives and is characterized by its distinctive molecular structure, which includes a methyl ester group, an amino group, and a substituted pyrrole ring. The combination of these functional groups endows the compound with a range of interesting properties that make it a valuable candidate for further investigation.
The chemical structure of methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate (CAS No. 2228877-30-1) is defined by its molecular formula C13H19NO3. The presence of the pyrrole ring, which is a five-membered heterocyclic aromatic ring containing one nitrogen atom, imparts significant stability and reactivity to the molecule. The amino group and the methyl ester group further enhance its chemical versatility, making it suitable for various synthetic transformations and biological studies.
In the realm of medicinal chemistry, methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have highlighted its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to modulate kinase activity makes it a valuable candidate for further optimization and drug development.
Beyond its enzymatic inhibition properties, methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate has also been investigated for its potential neuroprotective effects. Studies conducted on animal models have shown that this compound can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and Parkinson's disease. The mechanism behind these effects is thought to involve the modulation of oxidative stress and inflammation pathways, which are known to play crucial roles in neurodegenerative disorders.
The synthetic accessibility of methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate (CAS No. 2228877-30-1) is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One such method involves the condensation of a suitable pyrrole derivative with an amino acid ester, followed by selective functional group modifications to achieve the desired structure. These synthetic strategies not only facilitate the large-scale production of the compound but also allow for the introduction of structural variations to explore structure-activity relationships (SAR).
In addition to its potential therapeutic applications, methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate has also been studied for its use as a building block in supramolecular chemistry. The presence of multiple functional groups provides opportunities for designing complex supramolecular assemblies with unique properties. For example, researchers have utilized this compound as a key component in the synthesis of self-assembling nanostructures with potential applications in drug delivery systems and materials science.
The safety profile of methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate (CAS No. 2228877-30-1) is another important aspect that has been thoroughly investigated. Preclinical studies have shown that this compound exhibits low toxicity and good biocompatibility when administered at therapeutic doses. These findings are crucial for advancing the compound into clinical trials and eventual commercialization as a pharmaceutical product.
In conclusion, methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate (CAS No. 2228877-30-1) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further development as a therapeutic agent or as a building block for advanced materials. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as a valuable asset in the scientific community.
2228877-30-1 (methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)